Cas no 14068-28-1 (2-(Quinolin-2-yl)acetonitrile)

• Product Name: 2-(Quinolin-2-yl)acetonitrile
• CAS No: 14068-28-1
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD09924120
• CID: 120129
• PubChem ID: 264302
• Update Time: 2025-04-18

2-(Quinolin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-2-yl)acetonitrile
• 2-quinolin-2-ylacetonitrile
• 2-Quinolineacetonitrile
• 2-Quinolylacetonitrile
• EN300-43680
• UNFOICLZNBECOR-UHFFFAOYSA-N
• DTXSID30295028
• 14068-28-1
• 2-(Cyanomethyl)quinoline
• Quinolin-2-yl-acetonitrile
• CS-0375914
• 2-(2-Quinolyl)acetonitrile
• AKOS009157561
• CHEMBL4547353
• SB67888
• 2-cyanomethylquinoline
• SCHEMBL1078145
• G74821
• 874-233-9
• PAA06828
• DTXCID80246166
• MFCD09924120
• DB-112187

• MDL： MFCD09924120
• Inchi： 1S/C11H8N2/c12-8-7-10-6-5-9-3-1-2-4-11(9)13-10/h1-6H,7H2
• InChI Key： UNFOICLZNBECOR-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 327.4±17.0 °C at 760 mmHg
• Flash Point: 116.4±6.1 °C
• PSA: 36.68
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Quinolin-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)